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Compound of Interest

Compound Name: GSK180736A

Cat. No.: B1672363 Get Quote

Technical Support Center: GSK180736A
This technical support guide provides detailed instructions and answers to frequently asked

questions regarding the preparation of GSK180736A stock solutions for research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a GSK180736A stock solution?

A1: The highly recommended solvent for preparing GSK180736A stock solutions is dimethyl

sulfoxide (DMSO).[1][2][3][4] It is advisable to use fresh, anhydrous DMSO as the compound's

solubility can be affected by moisture.[2][4] For applications where DMSO is not suitable,

ethanol can be used, but at a much lower concentration.[1][3]

Q2: What is the solubility of GSK180736A in common solvents?

A2: The solubility of GSK180736A varies significantly between different solvents. Please refer

to the data summary table below for specific values.

Q3: How should I store the solid compound and the prepared stock solution?

A3: The solid powder form of GSK180736A should be stored at -20°C for long-term stability (up

to 3 years).[2][3] Prepared stock solutions in DMSO should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C for up to 2 years or at -20°C for up to 1 year.[2] For

short-term storage, solutions in DMSO can be kept at 4°C for up to two weeks.[5]
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Q4: My compound is not fully dissolving. What should I do?

A4: If you observe precipitation or incomplete dissolution, gentle warming and/or sonication can

be used to aid in dissolving the compound.[2][3] Ensure you are using a sufficient volume of

fresh, high-quality solvent.

Data Presentation
Table 1: Solubility of GSK180736A

Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes Citations

DMSO
≥ 30 to 73

mg/mL
~82 to 200 mM

Use fresh,

anhydrous

DMSO for best

results.

[1][2][3][4]

Ethanol 3 mg/mL ~8.2 mM

Sonication is

recommended to

aid dissolution.

[1][3]

Water < 1 mg/mL -

Considered

insoluble or only

slightly soluble.

[3][4]

Molecular Weight of GSK180736A is approximately 365.36 g/mol .[3][5]

Experimental Protocols
Protocol for Preparing a 10 mM GSK180736A Stock Solution in DMSO

This protocol provides a step-by-step guide to preparing a 10 mM stock solution of

GSK180736A.

Materials:

GSK180736A powder (CAS: 817194-38-0)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator or water bath

Procedure:

Equilibration: Before opening, allow the vial of GSK180736A powder to equilibrate to room

temperature for at least one hour.[5] This prevents condensation from forming inside the vial.

Weighing: Accurately weigh the desired amount of GSK180736A powder. For example, to

prepare 1 mL of a 10 mM solution, you will need 3.65 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the

GSK180736A powder. For 3.65 mg of the compound, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the solution or warm it gently in a water bath to aid

dissolution.[2][3]

Aliquoting: Once the solution is clear, dispense it into smaller, single-use aliquots in sterile,

tightly sealed vials.[5] This is crucial to prevent degradation from multiple freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[2]
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Preparation Phase

Solubilization Phase

Storage Phase

Start: GSK180736A Powder

Equilibrate vial to
room temperature (1 hr)

Weigh desired amount
of GSK180736A

Add appropriate volume
of anhydrous DMSO

Vortex to dissolve

Fully dissolved?

Apply gentle heat
or sonication

No

Aliquot into single-use vials

Yes

Store at -20°C or -80°C

End: Ready-to-use
Stock Solution

Click to download full resolution via product page

Caption: Workflow for Preparing GSK180736A Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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